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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718 Get Quote

Disclaimer: This document aims to provide a comprehensive toxicological profile of Bis(2-
ethylhexyl) dithiodiacetate. However, a thorough review of publicly available scientific

literature reveals a significant lack of specific toxicological studies for this compound. The

information presented herein is therefore based on general hazard classifications and, for

comparative purposes, a detailed toxicological profile of the structurally related compound,

Bis(2-ethylhexyl) phthalate (DEHP). The toxicological properties of DEHP are not necessarily

representative of Bis(2-ethylhexyl) dithiodiacetate and should be interpreted with caution.

Executive Summary
Bis(2-ethylhexyl) dithiodiacetate is a chemical compound for which limited direct

toxicological data is available. General hazard classifications indicate that it may be an irritant

and an environmental hazard, with the potential to cause skin sensitization. Due to the scarcity

of specific data, this guide provides a detailed toxicological profile of Bis(2-ethylhexyl) phthalate

(DEHP), a structurally analogous and extensively studied compound. This information is

intended to serve as a reference point for researchers, scientists, and drug development

professionals, highlighting the types of toxicological endpoints that may be relevant for

assessing the safety of Bis(2-ethylhexyl) dithiodiacetate. The profile for DEHP includes

summaries of acute and chronic toxicity, irritation and sensitization potential, genotoxicity,

carcinogenicity, and reproductive and developmental toxicity.
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General Hazard Profile of Bis(2-ethylhexyl)
dithiodiacetate
Globally Harmonized System (GHS) classifications for Bis(2-ethylhexyl) dithiodiacetate
suggest the following hazards:

Irritant: May cause irritation to the skin, eyes, and respiratory tract.

Environmental Hazard: Toxic to aquatic life with long-lasting effects.

Skin Sensitization: May cause an allergic skin reaction.

Acute Oral Toxicity: Harmful if swallowed.

These classifications are based on general predictive models and notifications, not on

extensive experimental data. Therefore, they should be considered preliminary and indicative

of the need for further testing.

Toxicological Profile of Bis(2-ethylhexyl) phthalate
(DEHP) as a Structural Analogue
The following sections provide a detailed overview of the toxicology of DEHP. This information

is provided for comparative and informational purposes only.

Acute Toxicity
DEHP exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[1]
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Exposure Route Species Endpoint Value Reference

Oral Rat LD50
> 20,000 mg/kg

bw
[1]

Oral Mouse LD50
> 20,000 mg/kg

bw
[1]

Oral Rabbit LD50 34,000 mg/kg [2]

Oral Guinea Pig LD50 26,000 mg/kg [2]

Dermal Rabbit LD50 24,750 mg/kg bw [1]

Inhalation Rat LC50 (4h) > 10.62 mg/L [1]

Irritation and Sensitization
Skin Irritation: DEHP is reported to cause minimal to slight skin irritation in rabbits.[1] In some

studies, very slight erythema was observed, which was reversible.[1]

Eye Irritation: DEHP is reported to cause minimal eye irritation in rabbits, with mild conjunctival

redness being the primary observation.[1]

Skin Sensitization: DEHP is not considered to be a skin sensitizer.[1] Studies in guinea pigs

using both the Magnusson-Kligman maximization test and the Buehler test protocol reported no

positive sensitization reactions.[1]

Repeated Dose Toxicity
Repeated oral exposure to DEHP has been shown to primarily affect the liver, testes, and

kidneys in animal studies.[1] A notable effect in rodents is liver hypertrophy and peroxisome

proliferation; however, the relevance of peroxisome proliferation in rodents to humans is

considered to be low.[1]
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Study

Duration
Species NOAEL LOAEL Key Effects Reference

104-week

dietary
Rat (male)

28.9 mg/kg

bw/day

146.6 mg/kg

bw/day

Hepatotoxicit

y (increased

liver weights,

peroxisome

proliferation)

[1]

104-week

dietary
Rat (female)

36.1 mg/kg

bw/day

181.7 mg/kg

bw/day

Hepatotoxicit

y (increased

liver weights,

peroxisome

proliferation)

[1]

Genotoxicity
The genotoxicity of DEHP has been extensively studied, and the overall conclusion is that it is

not genotoxic. The majority of in vitro and in vivo assays have yielded negative results.

Carcinogenicity
DEHP is classified as a possible human carcinogen by some agencies, based on the induction

of liver tumors in rodents. However, the mechanism of tumor formation is believed to be related

to peroxisome proliferation, a process to which humans are less sensitive than rodents.

Reproductive and Developmental Toxicity
DEHP is classified as a reproductive toxicant. It is considered an endocrine disruptor, acting as

an androgen antagonist.[2] Developmental effects have been observed in animal studies,

particularly on the male reproductive system.

Experimental Protocols (for DEHP)
Skin Irritation

Guideline: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Species: Albino rabbit.
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Procedure: A single dose of 0.5 mL of undiluted DEHP is applied to a small area of shaved

skin and covered with a gauze patch. The patch is removed after a 4-hour exposure period.

The skin is then observed for erythema and edema at specified intervals (e.g., 1, 24, 48, and

72 hours) after patch removal.

Skin Sensitization
Guideline: OECD Test Guideline 406 (Skin Sensitization), Magnusson-Kligman Guinea Pig

Maximization Test.

Species: Guinea pig.

Procedure:

Induction Phase: Involves both intradermal injections of the test substance (with and

without adjuvant) and a subsequent topical application to the same site.

Challenge Phase: Approximately two weeks after the induction phase, a non-irritating

concentration of the test substance is applied topically to a naive site. The skin is observed

for allergic reactions (erythema and edema) 24 and 48 hours after the challenge

application.

Visualizations (for DEHP)
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Figure 1: Experimental workflow for the Guinea Pig Maximization Test for skin sensitization.
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Bis(2-ethylhexyl) phthalate (DEHP)
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Figure 2: Simplified signaling pathways for DEHP-induced toxicity.

Conclusion
There is a critical lack of specific toxicological data for Bis(2-ethylhexyl) dithiodiacetate. The

available information is limited to general hazard classifications. To provide a framework for

potential toxicological evaluation, this guide has presented a detailed profile of the structurally

related compound, DEHP. The data on DEHP indicates low acute toxicity but concerns

regarding repeated dose toxicity, particularly affecting the liver and reproductive system, and its

potential as an endocrine disruptor. It is imperative that specific toxicological studies are

conducted on Bis(2-ethylhexyl) dithiodiacetate to accurately characterize its safety profile

and not rely on data from analogues. Researchers and professionals in drug development

should use the information on DEHP as a guide for designing appropriate toxicological

assessments for Bis(2-ethylhexyl) dithiodiacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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